Cas no 1779838-50-4 (2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine)

• Product Name: 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine
• CAS No: 1779838-50-4
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5718741
• PubChem ID: 84621388
• Update Time: 2025-10-28

2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine
• 2-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)ethanamine
• AKOS024019693
• 1779838-50-4
• F1907-5550

• Inchi： 1S/C11H15FN2O/c12-10-1-2-11-9(7-10)8-14(4-3-13)5-6-15-11/h1-2,7H,3-6,8,13H2
• InChI Key： HBXNKBPNZPFHGM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CN(CCN)CCO2

Computed Properties

• Exact Mass: 210.11684127g/mol
• Monoisotopic Mass: 210.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine

Comprehensive Overview of 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine (CAS No. 1779838-50-4)

The compound 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine (CAS No. 1779838-50-4) is a fluorinated derivative of the benzoxazepine class, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This molecule features a 7-fluoro substitution on the benzoxazepine core, coupled with an ethan-1-amine side chain, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the benzoxazepine scaffold's historical relevance in modulating neurotransmitter systems.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine aligns with this trend, as its structural versatility allows for targeted modifications to enhance bioavailability and receptor affinity. The inclusion of a fluoro group at the 7-position is particularly noteworthy, as fluorination is a common strategy to improve metabolic stability and membrane permeability in drug design. This has led to increased searches for "fluorinated benzoxazepine derivatives" and "CNS-targeting small molecules" in academic and industrial databases.

The synthesis and characterization of CAS No. 1779838-50-4 involve multi-step organic transformations, often starting from commercially available 2-amino-4-fluorophenol or related precursors. Key steps typically include cyclization to form the dihydrobenzo[f][1,4]oxazepine ring, followed by functionalization of the amine side chain. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are critical for confirming the compound's identity and quality. These methodologies are frequently searched by chemists seeking "benzoxazepine synthesis protocols" or "fluorinated heterocycle characterization."

Beyond its synthetic appeal, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine has been explored for its pharmacological profile. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions like anxiety, depression, and insomnia. This aligns with growing public interest in "non-addictive anxiolytics" and "next-generation antidepressants," as patients and clinicians seek alternatives to traditional therapies with fewer side effects. The compound's fluorine atom may also confer selectivity for specific receptor subtypes, a topic of active investigation in medicinal chemistry forums.

From a commercial perspective, CAS No. 1779838-50-4 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability often depend on scale, with bulk quantities being synthesized upon request. Searches for "buy 7-fluoro benzoxazepine derivatives" or "custom synthesis of fluorinated amines" reflect the compound's niche but growing market. Regulatory compliance, including REACH and FDA guidelines for novel entities, is another critical consideration for potential users, as highlighted by frequent queries about "regulatory status of experimental compounds."

In conclusion, 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-amine represents a compelling case study in modern drug discovery, bridging synthetic chemistry, pharmacology, and translational research. Its fluorinated architecture and benzoxazepine core offer ample opportunities for further exploration, particularly in addressing unmet medical needs in neurology and psychiatry. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound is poised to remain a subject of interest in both academic and industrial settings.